Cas no 2137859-33-5 (1,1-dioxo-1lambda6-thietane-3-sulfinyl chloride)

• Product Name: 1,1-dioxo-1lambda6-thietane-3-sulfinyl chloride
• CAS No: 2137859-33-5
• MF: C₃H₅ClO₃S₂
• MW: 188.652997732162
• CID: 6081607
• PubChem ID: 137949124
• Update Time: 2024-01-05

1,1-dioxo-1lambda6-thietane-3-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-1lambda6-thietane-3-sulfinyl chloride
• 3-Thietanesulfinyl chloride, 1,1-dioxide
• AT13291
• 2137859-33-5
• THIETANE-3-SULFINIC CHLORIDE 1,1-DIOXIDE
• EN300-732614
• 1,1-Dioxothietane-3-sulfinyl chloride

• Inchi： 1S/C3H5ClO3S2/c4-8(5)3-1-9(6,7)2-3/h3H,1-2H2
• InChI Key： RWYPEINGZWALSQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(S(Cl)=O)C1

Computed Properties

• Exact Mass: 187.9368641g/mol
• Monoisotopic Mass: 187.9368641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 495.8±55.0 °C(Predicted)